Cas no 58523-18-5 (2-Propenoyl chloride, 3-[4-(acetyloxy)phenyl]-, (E)-)

• Product Name: 2-Propenoyl chloride, 3-[4-(acetyloxy)phenyl]-, (E)-
• CAS No: 58523-18-5
• MF: C₁₁H₉ClO₃
• MW: 224.640362501144
• CID: 341748
• PubChem ID: 590320
• Update Time: 2025-04-19

2-Propenoyl chloride, 3-[4-(acetyloxy)phenyl]-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoyl chloride, 3-[4-(acetyloxy)phenyl]-, (E)-
• [4-(3-chloro-3-oxoprop-1-enyl)phenyl] acetate
• 58523-18-5
• DTXSID90343534
• FXTAOSIHTREOSA-UHFFFAOYSA-N
• 4-acetoxycinnamoyl chloride
• p-acetoxycinnamoyl chloride

• Inchi： 1S/C11H9ClO3/c1-8(13)15-10-5-2-9(3-6-10)4-7-11(12)14/h2-7H,1H3
• InChI Key： FXTAOSIHTREOSA-UHFFFAOYSA-N
• SMILES： ClC(C=CC1C=CC(=CC=1)OC(C)=O)=O

Computed Properties

• Exact Mass: 224.02407
• Monoisotopic Mass: 224.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37